Cas no 111300-06-2 (trans-4-(boc-amino)cyclohexanol)

Technical Introduction: trans-4-(Boc-amino)cyclohexanol trans-4-(Boc-amino)cyclohexanol is a protected cyclohexanol derivative featuring a Boc (tert-butoxycarbonyl) group on the amine functionality. This compound is widely utilized in organic synthesis and medicinal chemistry as a versatile intermediate, particularly in peptide and small-molecule drug development. The Boc group provides stability under basic conditions and selective deprotection under acidic conditions, facilitating controlled synthetic transformations. The trans-configuration ensures stereochemical precision, making it valuable for constructing conformationally constrained scaffolds. Its solubility in common organic solvents enhances handling in diverse reaction conditions. This compound is particularly useful for introducing cyclohexylamine motifs while maintaining orthogonal protection strategies.

trans-4-(boc-amino)cyclohexanol structure

111300-06-2 structure

Product Name:trans-4-(boc-amino)cyclohexanol

CAS No:111300-06-2

MF:C₁₁H₂₁NO₃

MW:215.289343595505

MDL:MFCD03844613

CID:62868

PubChem ID:1514287

Update Time:2025-10-29

trans-4-(boc-amino)cyclohexanol Chemical and Physical Properties

Names and Identifiers

- trans-4-(tert-Butoxycarbonylamino)cyclohexanol
- TERT-BUTYL TRANS-4-HYDROXYCYCLOHEXYLCARBAMATE
- N-T-BOC-TRANS-4-AMINO CYCLOHEXANOL
- TRANS-4-N-BOC-AMINOCYCLOHEXANOL
- TRANS-(4-HYDROXY-CYCLOHEXYL)-CARBAMIC ACID TERT-BUTYL ESTER
- TRANS-4-BOC-AMINO-1-CYCLOHEXANOL
- TRANS-4-BOC-AMINOCYCLOHEXANOL
- TRANS-T-BUTYL-4-HYDROXYCYCLOHEXYLCARBAMATE
- Boc-Trans-4-Aminocyclohexanol
- Benzyl-methoxymethyl-trimethylsilanylmethyl-amine
- tert-Butyl (trans-4-hydroxycyclohexyl)carbamate
- trans-4-(Boc-amino)cyclohexanol
- trans-(4-Hydroxycyclohexyl)carbamic acid tert-butyl ester
- TRANS-N-4-BOC-AMINOCYCLOHEXANOL
- TRANS-N-BOC-4-AMINO-CYCLOHEXANOL
- CH63857
- tert-butyl (4-hydroxycyclohexyl)carbamate
- 4-(BOC-AMINO)CYCLOHEXANOL
- TERT-BUTYL CIS-4-HYDROXYCYCLOHEXYLCARBAMATE
- tert-butyl (cis-4-hydroxycyclohexyl)carbamate
- tert-butyl N-(4-hydroxycyclohexyl)carbamate
- 4-N-BOC-AMINO-CYCLOHEXANOL
- (4-HYDROXY-CYCLOHEXYL)-CARBAMIC ACID TERT-BUTYL ESTER
- CIS-4-(B
- tert-butyl (1r
- 4r)-4-hydroxycyclohexylcarbaMate
- Boc-trans-4-aminocyclohexanol/CH63857
- (cis)-(4-hydroxy-cyclohexyl)-carbamic acid tert-butyl ester
- cis-4-(Boc-amino)cyclohexan-1-ol
- tert-Butyl(cis-4-hydroxycyclohexyl)carbamate
- trans-4-boc-aminocyclohexanol 111300-06-2
- N-tert-butyloxycarbonyl-trans-4-aminocyclohexanol
- cis-(4-hydroxy-cyclohexyl)-carbamic acid tert-butyl ester
- n-t-boc-trans-4-aminocyclohexanol
- DTXSID001347011
- CHEMBL4538099
- B5367
- SY019657
- 1,1-dimethylethyl (trans-4-hydroxycyclohexyl)carbamate
- DQARDWKWPIRJEH-DTORHVGOSA-N
- AMY7864
- DQARDWKWPIRJEH-UHFFFAOYSA-N
- (trans-4-hydroxycyclohexyl)carbamic acid tert-butyl ester
- trans-4-Boc- Aminocyclohexanol
- trans-4-aminocyclohexanol, n-boc protected
- SCHEMBL746169
- cis-4-(tert.butyloxycarbonylamino)-cyclohexanol
- Carbamic acid,N-(cis-4-hydroxycyclohexyl)-,1,1-dimethylethyl ester
- SY022809
- AKOS005259016
- trans-4-(N-BOC-amino)-cyclohexanol
- 4-hydroxycyclohexylcarbamic acid tert-butyl ester
- (trans-4-hydroxy-cyclohexyl)carbamic acid tert-butyl ester
- BCP26848
- SB20768
- 167081-25-6
- (4-Hydroxycyclohexyl)carbamic Acid tert-Butyl Ester
- AS-11261
- F2167-1212
- trans-4-(N-tert-butoxycarbonylamino)cyclohexanol
- cis-(4-Hydroxycyclohexyl)carbamic acid tert-butyl ester
- MB03939
- A849179
- cis-4-(Boc-amino)cyclohexanol, 97%
- AKOS005068022
- 1,1-Dimethylethyl (cis-4-hydroxycyclohexyl)carbamate
- MFCD06658349
- tert-butyl N-[(1r,4r)-4-hydroxycyclohexyl]carbamate
- tert-Butyl N-(4-hydroxycyclohexyl)carbamate, AldrichCPR
- CIS-4-(BOC-AMINO)CYCLOHEXANOL
- Carbamic acid, N-(trans-4-hydroxycyclohexyl)-, 1,1-dimethylethyl ester
- 4-(N-Boc-amino)-1-cyclohexanol
- AB8310
- tert-butyl 4-hydroxycyclohexyl-carbamate
- Z425789898
- trans-(t-butoxy)-n-(4-hydroxycyclohexyl)carboxamide
- tert-butyl ((1s,4s)-4-hydroxycyclohexyl)carbamate
- Q-103233
- trans-(t-butoxy)-n-(4-hydroxycyclohexyl)-carboxamide
- CIS-TERT-BUTYL 4-HYDROXYCYCLOHEXYLCARBAMATE
- tert-butyl (trans-4-hydroxycyclohexyl)-carbamate
- trans-tert-butoxy-n-(4-hydroxycyclohexyl) carboxamide
- trans (4-Hydroxy-cyclohexyl)-carbamic acid tert-butyl ester
- trans-tert-Butyl (4-hydroxycyclohexyl)carbamate
- 224309-64-2
- B3564
- FT-0600877
- TERT-BUTYL N-(CIS-4-HYDROXYCYCLOHEXYL)CARBAMATE
- N-BOC-TRANS-4-AMINOCYCLOHEXANOL
- EN300-61962
- AKOS015841326
- tert-butyl N-[cis-4-hydroxycyclohexyl]carbamate
- tert-butyl cis-4-hydroxycyclohexanecarbamate
- AB1178
- 4-(tert-Butoxycarbonylamino)cyclohexanol
- tert-butyl trans-N-(4-hydroxycyclohexyl)carbamate
- 111300-06-2
- PS-4868
- CS-W008372
- t-butyl (4-hydroxycyclohexyl)carbamate
- (t-butoxy)-n-(4-hydroxycyclohexyl)carboxamide
- AMY2434
- Tert-butylcis-4-hydroxycyclohexylcarbamate
- AC-33888
- tert-butyl (trans +/-)-4-hydroxycyclohexylcarbamate
- tert-Butyl-cis-4-hydroxycyclohexylcarbamate
- tert-butyl(trans-4-hydroxycyclohexyl)carbamate
- t-Butyl (cis-4-hydroxycyclohexyl)carbamate
- trans-tert-Butyl-4-hydroxycyclohexylcarbamate
- CS-W003130
- trans-tert-butoxy-n-(4-hydroxycyclohexyl)carboxamide
- tert-butyl(trans)-4-hydroxycyclohexylcarbamate
- AC-9183
- PB10279
- cis-4-(N-BOC-amino)-cyclohexanol
- CS-W022973
- tert-Butyl-4-hydroxycyclohexylcarbamate
- FT-0650839
- (4-Hydroxy-cyclohexyl)-carbamic acid tert-butyl ester;4-(Boc-amino)cyclohexanol
- Carbamic acid, (cis-4-hydroxycyclohexyl)-, 1,1-dimethylethyl ester
- MFCD03844614
- n-boc-4-aminocyclohexanol
- tert-butyl N-[(1s,4s)-4-hydroxycyclohexyl]carbamate
- tert-butyl (cis)-4-hydroxycyclohexylcarbamate
- Z1505691082
- trans-4-tert-butyloxycarbonylaminocyclohexanol
- SCHEMBL1204562
- CARBAMIC ACID, N-(CIS-4-HYDROXYCYCLOHEXYL)-, 1,1-DIMETHYLETHYL ESTER
- trans-N-Boc-4-Aminocyclohexanol
- CARBAMIC ACID, (4-HYDROXYCYCLOHEXYL)-, 1,1-DIMETHYLETHYL ESTER
- CIS-N-BOC-4-AMINO-CYCLOHEXANOL
- trans-4-tert-butoxycarbonylamino-cyclohexanol
- tert-butyl 4-hydroxycyclohexylcarbamate
- FT-0650782
- A15116
- tert-butyl (1s,4s)-4-hydroxycyclohexylcarbamate
- tert-butyl (trans)-4-hydroxycyclohexylcarbamate
- A1-51518
- tert-butyl (1r,4r)-4-hydroxycyclohexylcarbamate
- (trans-4-hydroxy-cyclohexyl)-carbamic acid tert-butyl ester
- DQARDWKWPIRJEH-KYZUINATSA-N
- EN300-152929
- trans-4-tert-butoxycarbonylaminocyclohexanol
- 4-(Boc-amino)cyclohexan-1-ol
- N-Boc-trans-1-amino-4-cyclohexanol
- MFCD03844613
- CIS-4-(TERT-BUTOXYCARBONYLAMINO)CYCLOHEXANOL
- TS-03801
- trans-4-(t-butoxycarbonylamino)cyclohexanol
- cis (4-Hydroxy-cyclohexyl)-carbamic acid tert-butyl ester
- SCHEMBL8292365
- SY005434
- PB29285
- Q-103234
- B4714
- Carbamic acid, (trans-4-hydroxycyclohexyl)-, 1,1-dimethylethyl ester
- EN300-112640
- 4-[(TERT-BUTOXYCARBONYL)AMINO]CYCLOHEXANOL
- DS-11300
- t-butyl trans-4-hydroxycyclohexyl-carbamate
- A882282
- SCHEMBL746168
- TRANS-4-(BOC-AMINO)-CYCLOHEXANOL
- AM807482
- SCHEMBL12157370
- tert-Butyl trans-4-hydroxycyclohexanecarbamate
- DB-007901
- ALBB-026660
- STL133426
- trans-4-(boc-amino)cyclohexanol
- MDL： MFCD03844613
- Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(14)12-8-4-6-9(13)7-5-8/h8-9,13H,4-7H2,1-3H3,(H,12,14)
- InChI Key： DQARDWKWPIRJEH-UHFFFAOYSA-N
- SMILES： OC1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 215.15200
Monoisotopic Mass: 215.152
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.6
XLogP3: 1.6

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.06
Melting Point: 169.0 to 173.0 deg-C
Boiling Point: 337.7°C at 760 mmHg
Flash Point: 158°C
Refractive Index: 1.485
PSA: 58.56000
LogP: 2.20550

trans-4-(boc-amino)cyclohexanol Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazard Category Code： 36/37/38
Safety Instruction： S26
Hazardous Material Identification：
Storage Condition：Sealed in dry,2-8°C
Risk Phrases：R36/37/38
Safety Term：S26-36/37/39

trans-4-(boc-amino)cyclohexanol Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

trans-4-(boc-amino)cyclohexanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	024189-5g	trans-4-Boc-Aminocyclohexanol	111300-06-2	95%	5g	￡11.00	2022-03-01
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AstaTech	55538-50/G	TRANS-4-(BOC-AMINO)-CYCLOHEXANOL	111300-06-2	97%	50/G	$95	2021-07-04
AstaTech	55538-250/G	TRANS-4-(BOC-AMINO)-CYCLOHEXANOL	111300-06-2	97%	250g	$139	2023-09-17
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T161559-100g	trans-4-(boc-amino)cyclohexanol	111300-06-2	>98.0%	100g	¥769.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T161559-1G	trans-4-(boc-amino)cyclohexanol	111300-06-2	>98.0%	1g	¥49.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T161559-25g	trans-4-(boc-amino)cyclohexanol	111300-06-2	>98.0%	25g	¥273.90	2023-08-31

trans-4-(boc-amino)cyclohexanol Production Method

trans-4-(boc-amino)cyclohexanol Suppliers

Amadis Chemical Company Limited

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(CAS:111300-06-2)trans-4-(boc-amino)cyclohexanol

Order Number:A15116

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:02

Price ($):268.0

Email:sales@amadischem.com

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Related Categories

Additional information on trans-4-(boc-amino)cyclohexanol

Professional Introduction to trans-4-(Boc-amino)cyclohexanol (CAS No. 111300-06-2)

trans-4-(Boc-amino)cyclohexanol, with the chemical formula C₁₂H₂₃N₁O₂, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 111300-06-2, has garnered considerable attention due to its versatile applications in the synthesis of biologically active molecules. The presence of both an amine and a Boc (tert-butoxycarbonyl) protecting group makes it a valuable intermediate in the development of various pharmacological agents.

The compound belongs to the class of cyclohexanol derivatives, which are well-known for their broad spectrum of biological activities. The stereochemistry of the cyclohexane ring, specifically the trans configuration, plays a crucial role in determining its pharmacokinetic and pharmacodynamic properties. This configuration ensures optimal binding affinity to biological targets, making it a preferred scaffold in drug design.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents targeting neurological disorders. trans-4-(Boc-amino)cyclohexanol has emerged as a key intermediate in the synthesis of potential neuroprotective agents. Studies have demonstrated its efficacy in modulating neurotransmitter activity, particularly in conditions such as Alzheimer's disease and Parkinson's disease. The Boc-protected amine group provides stability during synthetic procedures while allowing for selective deprotection when necessary, making it an indispensable tool in medicinal chemistry.

The pharmaceutical industry has leveraged this compound to develop innovative drug candidates that exhibit significant therapeutic potential. For instance, derivatives of trans-4-(Boc-amino)cyclohexanol have been investigated for their ability to inhibit enzymes involved in neurodegenerative processes. Preliminary clinical trials have shown promising results, indicating that these compounds may offer a new avenue for treating these debilitating conditions.

Beyond its applications in neuropharmacology, trans-4-(Boc-amino)cyclohexanol has also found utility in the synthesis of other biologically active molecules. Its structural framework allows for easy modifications, enabling chemists to explore diverse chemical spaces. This flexibility has led to the development of novel compounds with potential applications in anti-inflammatory, anti-microbial, and anti-cancer therapies.

The synthesis of trans-4-(Boc-amino)cyclohexanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as asymmetric hydrogenation and catalytic amination, have been employed to achieve high yields and enantioselectivity. These techniques ensure that the final product meets the stringent purity standards required for pharmaceutical applications.

In conclusion, trans-4-(Boc-amino)cyclohexanol (CAS No. 111300-06-2) is a pivotal compound in modern drug discovery and development. Its unique structural features and versatile reactivity make it an invaluable intermediate for synthesizing biologically active molecules with therapeutic potential. As research continues to uncover new applications for this compound, its significance in pharmaceutical chemistry is set to grow even further.

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